N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,3-dimethylphenoxy)acetamide

• Molecular Formula: C16H15Cl2NO3
• Molecular Weight: 340.2 g/mol
• IUPAC Name: N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,3-dimethylphenoxy)acetamide
• InChI: InChI=1S/C16H15Cl2NO3/c1-9-4-3-5-14(10(9)2)22-8-15(20)19-11-6-12(17)16(21)13(18)7-11/h3-7,21H,8H2,1-2H3,(H,19,20)
• InChI Key: MFIYXHDJUIOLSJ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=CC(=C(C(=C2)Cl)O)Cl)C

Description

N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,3-dimethylphenoxy)acetamide, also known as dicamba, is a selective herbicide that is widely used in agriculture to control broadleaf weeds. It belongs to the chemical class of benzoic acid derivatives and is a synthetic compound.

Mechanism of Action

Dicamba acts as an auxin mimic, disrupting the normal growth and development of plants by interfering with hormonal signaling pathways. It selectively targets broadleaf weeds by inducing abnormal growth patterns, leading to stunted growth, leaf curling, and eventual death.
Biochemical and Physiological Effects:
Dicamba can have both direct and indirect effects on non-target organisms, including humans and animals. It can cause skin and eye irritation, respiratory problems, and other health issues if not handled properly. It can also impact soil and water quality, affecting the growth of beneficial plants and organisms.

Advantages and Limitations for Lab Experiments

Dicamba has several advantages for use in laboratory experiments, including its selectivity, low toxicity, and ease of application. However, it also has limitations, such as its potential to drift and cause unintended damage to non-target plants and organisms.

Future Directions

Research on N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,3-dimethylphenoxy)acetamide is ongoing, with several potential future directions. These include the development of new formulations and delivery methods to reduce drift and improve efficacy, as well as the investigation of its potential for use in combination with other herbicides and pesticides. Additionally, studies are being conducted to better understand the environmental impacts of N-(3,5-dichloro-4-hydroxyphenyl)-2-(2,3-dimethylphenoxy)acetamide and to develop strategies for mitigating its negative effects.

Synthesis Methods

Dicamba can be synthesized through a variety of methods, including the reaction of 3,5-dichloro-4-hydroxybenzoic acid with 2,3-dimethylphenol in the presence of a base. Another method involves the reaction of 3,5-dichloroaniline with 2,3-dimethylphenol followed by esterification with chloroacetyl chloride and subsequent hydrolysis.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and its impact on the environment. It has been used in numerous scientific studies to investigate its mode of action, biochemical and physiological effects, and potential future applications.